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Introduction

Dibenzyl ether (CAS 103-50-4) is a versatile aromatic ether utilized in the fragrance and
cosmetic industries for its solvent properties and subtle, pleasant odor.[1][2][3] As a colorless to
pale yellow liquid, it serves as an effective solvent for various resins, rubbers, and waxes,
making it a valuable component in the formulation of perfumes, creams, and lotions.[2][4][5] Its
characteristic sweet, floral, and sometimes slightly earthy aroma also allows it to function as a
fragrance ingredient, contributing to the overall sensory experience of a product.[1][6] This
document provides detailed application notes and protocols for the use of dibenzyl ether in
fragrance and cosmetic formulations, with a focus on its physicochemical properties, regulatory
status, and analytical evaluation.

Physicochemical Properties

A comprehensive understanding of dibenzyl ether's physical and chemical properties is crucial
for its effective incorporation into cosmetic formulations.
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Property Value Reference
Molecular Formula C14H140 [7]
Molecular Weight 198.26 g/mol [8]
Appearance Colorless to pale yellow liquid [6][9][10]
Faint, sweet, floral, slightly
Odor [21[5][6]
earthy
Boiling Point 298 °C [10][11]
Melting Point 3.6°C [11]
Flash Point 135 °C (275 °F) [6][10]
Vapor Pressure 0.001030 mmHg @ 25 °C [6][10]
Density 1.043 g/mL @ 25 °C [10][12]
Refractive Index 1.561 -1.562 @ 20 °C [6][10]
- Insoluble in water; miscible
Solubility ) [51[71[10][12]
with alcohols and ethers
logP (o/w) 3.31 [6][10]
Generally stable, but can
- slowly decompose at room
Stability

temperature.[7] May react with

strong oxidizing agents.

Applications in Fragrance and Cosmetics

Dibenzyl ether's primary roles in fragrance and cosmetic formulations are as a solvent and a

fragrance ingredient.

As a Solvent

Dibenzyl ether is an effective solvent for a wide range of fragrance raw materials, including

essential oils, absolutes, and synthetic aroma chemicals. Its low volatility compared to ethanol
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allows for a slower, more controlled release of fragrance notes, potentially enhancing the
longevity of the scent.[13] It is also used as a solvent in some makeup bases.[14]

As a Fragrance Ingredient

With its mild, sweet, and floral odor, dibenzyl ether can be used as a blender and modifier in

various fragrance compositions.[1][6] It can impart a subtle sweetness and add depth to floral

and oriental fragrance profiles. Its high substantivity of 400 hours suggests it can also function
as a fixative, prolonging the scent's presence on the skin.[6]

Regulatory and Safety Information

The use of dibenzyl ether in fragrance and cosmetic products is subject to safety assessments
and regulatory guidelines.

Safety Assessment

The Research Institute for Fragrance Materials (RIFM) has conducted a thorough safety
assessment of dibenzyl ether.[1][14] Based on available data, it is considered a skin
sensitizer.[14] The RIFM has established a No Expected Sensitization Induction Level (NESIL)
of 2300 ug/cmz2.[14]

IFRA Standards

The International Fragrance Association (IFRA) sets standards for the safe use of fragrance
ingredients.[15][16] Based on the RIFM safety assessment, IFRA has established maximum
acceptable concentration levels for dibenzyl ether in various product categories to minimize
the risk of skin sensitization.[3][17]

Table of Maximum Acceptable Concentrations of Dibenzyl Ether in Finished Products (IFRA
51st Amendment)[17]
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Category Product Type Max Concentration (%)
1 Lip products Not specified
Deodorant and antiperspirant
2 0.20
products
Hydroalcoholic products
3 _ _ 0.83
applied to recently shaved skin
Hydroalcoholic products
4 _ ) 2.49
applied to unshaved skin
5A Body creams, lotions, and oils 131
Face creams, hand creams,
5B N 1.31
and hand sanitizers
Hot oil treatment, leave-on hair
5C 1.31
products
5D Baby creams, lotions, and oils Not specified
6 Mouthwash, toothpaste Not specified
TA Rinse-off hair products 0.42
7B Leave-on hair products 0.42
Household cleaning products,
8 ] 2.00
non-skin contact
9 Soaps and shampoos 5.00
Household cleaning products,
10A ] 2.50
skin contact
10B Air care products 2.50
All non-skin contact or
11A incidental skin contact No restriction
products
11B All non-skin contact or No restriction

incidental skin contact
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products

12 Fragranced craft products No restriction

Note: For products in Categories 1 and 6, ingredients must also be recognized as safe as
flavoring ingredients.[3]

Experimental Protocols
Protocol 1: Quantitative Analysis of Dibenzyl Ether in a
Cosmetic Cream using GC-MS

This protocol outlines a general procedure for the quantification of dibenzyl ether in a cosmetic
cream matrix.

Objective: To determine the concentration of dibenzyl ether in a cosmetic cream sample.

Materials:

Cosmetic cream sample containing dibenzyl ether
o Dibenzyl ether reference standard (=98% purity)

o Methyl tert-butyl ether (MTBE), HPLC grade

¢ Anhydrous sodium sulfate

e 50 mL centrifuge tubes

e \Vortex mixer

e Centrifuge

o Syringe filters (0.45 um)

e GC vials and caps

e Gas chromatograph coupled with a mass spectrometer (GC-MS)
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Procedure:

o Standard Solution Preparation: Prepare a stock solution of dibenzyl ether (1000 pug/mL) in
MTBE. From this stock, prepare a series of calibration standards ranging from 0.1 to 10
pg/mL in MTBE.[18]

e Sample Preparation (Liquid-Liquid Extraction): a. Accurately weigh approximately 0.5 g of
the cosmetic cream into a 50 mL centrifuge tube. b. Add 5 mL of deionized water and 5 mL of
MTBE to the tube. c. Vortex the mixture for 30 minutes to ensure thorough extraction. d. Add
approximately 5 g of anhydrous sodium sulfate to remove water and vortex briefly. e.
Centrifuge at 3000 x g for 30 minutes.[19] f. Carefully collect the supernatant (MTBE layer)
and filter it through a 0.45 pm syringe filter into a clean GC vial.

e GC-MS Analysis: a. Instrumentation: Use a GC-MS system with a capillary column suitable
for semi-volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 um film thickness).[20]
b. GC Parameters (suggested):

o Injector: Splitless mode, 280 °C

o Injection Volume: 1 pL

o Carrier Gas: Helium at a constant flow of 1.0 mL/min

o Oven Program: Initial temperature of 60 °C for 2 min, ramp at 10 °C/min to 300 °C, hold
for 5 min.[19][21] c. MS Parameters (suggested):

o lon Source Temperature: 230 °C

o Quadrupole Temperature: 150 °C

o lonization Mode: Electron lonization (El) at 70 eV

o Scan Range: m/z 40-400

o Data Analysis: a. Generate a calibration curve by plotting the peak area of dibenzyl ether
against the concentration of the prepared standards. b. Quantify the amount of dibenzyl
ether in the sample extract by comparing its peak area to the calibration curve. c. Calculate
the concentration of dibenzyl ether in the original cosmetic cream sample, taking into
account the initial sample weight and extraction volume.

Diagram: Workflow for Quantitative Analysis of Dibenzyl Ether in a Cosmetic Cream
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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